2-(7-(4-bromophenyl)-3,8-dioxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[7-(4-bromophenyl)-3,8-dioxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H18BrN5O3/c1-13-3-8-17(14(2)11-13)23-18(28)12-27-21(30)26-10-9-25(20(29)19(26)24-27)16-6-4-15(22)5-7-16/h3-11H,12H2,1-2H3,(H,23,28)
• InChI Key: CXCYYDBRSICFCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)N3C=CN(C(=O)C3=N2)C4=CC=C(C=C4)Br)C
• Molecular Formula: C21H18BrN5O3
• Molecular Weight: 468.3 g/mol

Description

2-(7-(4-bromophenyl)-3,8-dioxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H18BrN5O3 and its molecular weight is 468.311. The purity is usually 95%.
BenchChem offers high-quality 2-(7-(4-bromophenyl)-3,8-dioxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,4-dimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(7-(4-bromophenyl)-3,8-dioxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,4-dimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antiviral and Antitumoral Activity : Compounds like (±)-3-(1H-pyrazol-1-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine derivatives have demonstrated promising in vitro antiviral and antitumoral activity. These compounds were synthesized from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol and other reagents. Subtle structural variations on the phenyl moiety have been found to influence their biological properties, including their antiviral or antitumoral activities, with some exhibiting inhibition of tubulin polymerization (Jilloju et al., 2021).

• Anticancer and Antimicrobial Activities : Research on [1,2,3]triazole, [1,2,4]triazolo[5,1-c][1,2,4]triazine, and pyrazolo[5,1-c][1,2,4]triazine derivatives has shown that they possess anticancer and antimicrobial activities. These compounds were synthesized incorporating an antipyrin-4-yl or antipyrin-4-ylcarboxamide moiety, indicating a broad spectrum of biological activity (Riyadh et al., 2013).

• Pharmacological Activity of Triazolo[4,3-a]pyridine Derivatives : The synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides has been conducted to explore their pharmacological activity. These compounds, bearing an 1,2,4-oxadiazole cycle, have shown potential in various biological assessments (Karpina et al., 2019).

• Antibacterial and Anticancer Activity : A series of 1,2,4-triazole linked to pyrazole derivatives has been synthesized and assessed for their antibacterial and anticancer activity. This indicates the potential of these compounds in treating various microbial infections and cancers (Mallisetty et al., 2022).

• Cytotoxicity Assessment : The cytotoxicity of series N7-aryl/benzyl-3-tioxo-2,3-dihydro-7Н-[1,2,4]triazolo-[4,3-а]pyrazin-8-ones and their derivatives has been determined, showcasing the importance of these compounds in evaluating potential anticancer drugs (Куликовська & Журавель, 2015).